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Compound of Interest

Compound Name: Probucol Disuccinate

Cat. No.: B2790355 Get Quote

For researchers, scientists, and drug development professionals, the safe and compliant

disposal of chemical compounds is a critical component of laboratory operations. This guide

provides detailed, step-by-step procedures for the proper disposal of Probucol Disuccinate,

ensuring the safety of laboratory personnel and the protection of the environment.

Probucol Disuccinate is classified as an acute oral toxicant and is recognized as being very

toxic to aquatic life with long-lasting effects.[1] Therefore, it is imperative that this compound is

not disposed of through standard waste streams such as regular trash or sewer systems.[2][3]

[4] Improper disposal can lead to environmental contamination and potential harm to public

health.[5]

Hazard Profile of Probucol Disuccinate
Understanding the hazards associated with Probucol Disuccinate is the first step in ensuring

its safe handling and disposal. The following table summarizes its key hazard classifications

based on the Globally Harmonized System (GHS).

Hazard Classification GHS Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Aquatic Toxicity Category 1 H400: Very toxic to aquatic life

Chronic Aquatic Toxicity Category 1
H410: Very toxic to aquatic life

with long lasting effects
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Source: DC Chemicals Safety Data Sheet

Step-by-Step Disposal Protocol for Probucol
Disuccinate
The disposal of Probucol Disuccinate must be handled in accordance with federal and state

regulations for hazardous waste. The following protocol outlines the necessary steps for its

proper disposal in a laboratory setting.

1. Waste Identification and Segregation:

Clearly identify all waste containing Probucol Disuccinate, including pure compound,

contaminated labware (e.g., gloves, weighing paper, pipette tips), and solutions.

This waste is considered hazardous due to its aquatic toxicity.

Segregate Probucol Disuccinate waste from non-hazardous waste and other incompatible

chemical waste streams to prevent accidental reactions.

2. Use of Appropriate Waste Containers:

Collect all Probucol Disuccinate waste in a designated, leak-proof container that is

chemically compatible with the compound.

The container must be in good condition, free from damage or deterioration, and have a

secure, tight-fitting lid.

For solid waste, a clearly labeled, sealed bag or a puncture-resistant container for sharps is

appropriate.

For liquid waste, use a bottle with a screw-top cap. Do not fill liquid waste containers to more

than 90% capacity to allow for expansion.

3. Proper Labeling of Waste Containers:

Label the waste container clearly with the words "Hazardous Waste."
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The label must also include the full chemical name: "Probucol Disuccinate."

Indicate the specific hazards of the contents (e.g., "Toxic," "Hazardous to the Aquatic

Environment").

Note the date when the waste was first added to the container.

4. Storage in a Satellite Accumulation Area (SAA):

Store the sealed and labeled waste container in a designated Satellite Accumulation Area

(SAA) within the laboratory.

The SAA should be at or near the point of waste generation and under the control of

laboratory personnel.

Ensure the SAA is a secondary containment system to prevent spills from reaching drains.

5. Arranging for Disposal:

Do not attempt to dispose of Probucol Disuccinate waste through regular trash or by

pouring it down the drain.

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of the hazardous waste.

The EHS department will coordinate with a licensed hazardous waste disposal company for

proper treatment and disposal, which typically involves incineration for pharmaceutical

waste.

6. Handling Spills:

In the event of a spill, immediately alert personnel in the area.

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.

For small spills, absorb the material with an inert absorbent material (e.g., vermiculite, sand).
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Collect the spilled material and absorbent into a designated hazardous waste container.

Clean the spill area thoroughly.

For large spills, evacuate the area and contact your EHS department immediately.

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Probucol Disuccinate waste generated in a laboratory.
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Waste Characterization

Disposal Pathway

Probucol Disuccinate Waste Generated

Is the waste contaminated
with Probucol Disuccinate?

Collect in a labeled,
compatible hazardous

waste container.

Yes

Dispose as non-hazardous
laboratory waste.

No

Store in Satellite
Accumulation Area (SAA).

Contact Environmental Health
& Safety (EHS) for pickup.

Disposal by a licensed
hazardous waste vendor.

Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for Probucol Disuccinate waste.
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By adhering to these procedures, laboratories can ensure they are in compliance with safety

regulations and are acting as responsible stewards of the environment. Always consult your

institution's specific chemical hygiene plan and EHS guidelines for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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